Cas no 1314014-93-1 (Benzoic acid, 2-fluoro-4-(4-methyl-1-piperazinyl)-, hydrochloride (1:1))

• Product Name: Benzoic acid, 2-fluoro-4-(4-methyl-1-piperazinyl)-, hydrochloride (1:1)
• CAS No: 1314014-93-1
• MF: C₁₂H₁₆ClFN₂O₂
• MW: 274.719045639038
• CID: 6086864
• PubChem ID: 139271496
• Update Time: 2025-05-21

Benzoic acid, 2-fluoro-4-(4-methyl-1-piperazinyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-fluoro-4-(4-methyl-1-piperazinyl)-, hydrochloride (1:1)
• EN300-7436864
• 1314014-93-1
• 2-Fluoro-4-(4-methylpiperazin-1-yl)benzoic acid;hydrochloride
• 2-fluoro-4-(4-methylpiperazin-1-yl)benzoic acid hydrochloride

• Inchi： 1S/C12H15FN2O2.ClH/c1-14-4-6-15(7-5-14)9-2-3-10(12(16)17)11(13)8-9;/h2-3,8H,4-7H2,1H3,(H,16,17);1H
• InChI Key： POEHLSOLQJINJX-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(N2CCN(C)CC2)=C1)C(=O)O.Cl

Computed Properties

• Exact Mass: 274.0884336g/mol
• Monoisotopic Mass: 274.0884336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on Benzoic acid, 2-fluoro-4-(4-methyl-1-piperazinyl)-, hydrochloride (1:1)

Comprehensive Overview of Benzoic acid, 2-fluoro-4-(4-methyl-1-piperazinyl)-, hydrochloride (1:1) (CAS No. 1314014-93-1)

The compound Benzoic acid, 2-fluoro-4-(4-methyl-1-piperazinyl)-, hydrochloride (1:1), identified by its CAS No. 1314014-93-1, is a fluorinated benzoic acid derivative with a piperazine moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug development. The presence of both a fluoro substituent and a 4-methylpiperazine group makes it a versatile intermediate for synthesizing bioactive molecules, particularly in the realm of kinase inhibitors and central nervous system (CNS) therapeutics.

In recent years, the demand for fluorinated compounds like 2-fluoro-4-(4-methyl-1-piperazinyl)benzoic acid hydrochloride has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its utility in designing small-molecule drugs, especially for conditions such as neurodegenerative diseases and cancer. The hydrochloride salt form improves solubility, a critical factor in formulation development. This aligns with the growing trend in medicinal chemistry to optimize pharmacokinetic properties through strategic molecular modifications.

The synthesis of CAS 1314014-93-1 typically involves multi-step organic reactions, including nucleophilic aromatic substitution (SNAr) to introduce the piperazine group, followed by salt formation. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and structural integrity. These methods are frequently searched by chemists seeking reliable characterization protocols for similar compounds, reflecting the compound's relevance in high-impact research.

From an industrial perspective, Benzoic acid, 2-fluoro-4-(4-methyl-1-piperazinyl)-, hydrochloride is often procured by pharmaceutical companies as a building block for API (Active Pharmaceutical Ingredient) synthesis. Its role in fragment-based drug discovery is another hot topic, as fragment libraries increasingly incorporate fluorinated heterocycles to explore novel binding interactions. This trend is evident in the rise of search queries related to "fluorinated drug fragments" and "piperazine-based scaffolds."

Environmental and regulatory considerations also play a role in the compound's applications. While not classified as hazardous, its handling requires standard laboratory precautions. The green chemistry movement has spurred interest in optimizing synthetic routes to minimize waste, a subject often queried alongside CAS 1314014-93-1 in academic forums. Researchers are investigating catalytic methods to reduce the ecological footprint of producing such intermediates.

In summary, Benzoic acid, 2-fluoro-4-(4-methyl-1-piperazinyl)-, hydrochloride (1:1) represents a compelling case study in modern medicinal chemistry. Its structural features and adaptability to diverse therapeutic targets make it a valuable asset in drug discovery pipelines. As the scientific community continues to prioritize precision medicine and structure-activity relationship (SAR) studies, compounds like this will remain at the forefront of innovation.